Cas no 105959-31-7 (1-Hexadecanol, 2-octyl-)

• Product Name: 1-Hexadecanol, 2-octyl-
• CAS No: 105959-31-7
• MF: C₂₄H₅₀O
• MW: 354.653208255768
• CID: 1167124
• Update Time: 2024-07-26

1-Hexadecanol, 2-octyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol, 2-octyl-

• Inchi： 1S/C24H50O/c1-3-5-7-9-11-12-13-14-15-16-18-20-22-24(23-25)21-19-17-10-8-6-4-2/h24-25H,3-23H2,1-2H3
• InChI Key： KMNZBGZLPZHWFU-UHFFFAOYSA-N
• SMILES： C(O)C(CCCCCCCC)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 354.3864

Experimental Properties

• Density: 0.839±0.06 g/cm3(Predicted)
• Boiling Point: 406.7±13.0 °C(Predicted)
• PSA: 20.23
• pka: 15.03±0.10(Predicted)